Cas no 100243-38-7 (Benzamide,2-(heptyloxy)-)

• Product Name: Benzamide,2-(heptyloxy)-
• CAS No: 100243-38-7
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 153485
• PubChem ID: 57663
• Update Time: 2025-04-19

Benzamide,2-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,2-(heptyloxy)-
• 2-heptoxybenzamide
• o-Heptyloxybenzamide
• Benzamide,o-(heptyloxy)- (6CI)
• BRN 3282264
• 100243-38-7
• H.P. 217
• DTXSID10143058
• BENZAMIDE, o-HEPTYLOXY-
• 2-n-Heptyloxybenzamide

• Inchi： 1S/C14H21NO2/c1-2-3-4-5-8-11-17-13-10-7-6-9-12(13)14(15)16/h6-7,9-10H,2-5,8,11H2,1H3,(H2,15,16)
• InChI Key： IQXXUMKLTPIHNP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(N)=O)CCCCCCC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.017
• Boiling Point: 370.8°Cat760mmHg
• Flash Point: 147.8°C
• Refractive Index: 1.514
• PSA: 52.32
• LogP: 3.83500